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Compound of Interest

Compound Name: Acid Yellow 79

Cat. No.: B1175317

An in-depth review of available scientific literature and technical resources reveals no
established protocols for the use of Acid Yellow 79 in the staining of biological tissues. This dye,
identified by CAS number 12220-70-1, is predominantly documented as an industrial colorant
with primary applications in the textile, leather, and paint industries.[1][2][3][4][5]

Industrial Applications

Acid Yellow 79, also known as Acid Yellow 4G or 4GL, is a disazo-based acid dye.[4] Its
principal use is in the dyeing of materials such as wool, polyamide fibers, and their blends.[1][5]
It is also utilized for coloring leather.[1][5] The dye is characterized by its yellow shade and is
noted for its light, perspiration, and seawater fastness.[3][4]

Lack of Biological Staining Data

A thorough search of scientific databases and chemical supplier information yielded no
evidence of Acid Yellow 79 being employed as a biological stain for tissues in research,
diagnostic, or drug development settings. The literature lacks any of the following:

o Experimental Protocols: No standardized or published methods for applying Acid Yellow 79
to biological samples exist.

o Quantitative Data: There is no available data on optimal concentrations, incubation times, or
signal-to-noise ratios in a biological context.
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e Mechanism of Action: The molecular interactions between Acid Yellow 79 and cellular or
tissue components have not been described.

» Signaling Pathway Involvement: There is no information linking this dye to any biological
signaling pathways.

Conclusion

The absence of any documented use of Acid Yellow 79 in biological staining applications
makes it impossible to provide the requested in-depth technical guide. The core requirements
for data presentation, experimental protocols, and visualizations of workflows or signaling
pathways cannot be fulfilled due to the complete lack of foundational information in the
scientific and technical literature. Researchers, scientists, and drug development professionals
seeking to stain biological tissues should consider well-established and validated biological
stains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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